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A comprehensive guide for researchers and materials scientists on the properties,

performance, and experimental evaluation of two prominent nickel-based superalloys.

In the demanding environments of aerospace, power generation, and chemical processing, the

selection of materials is paramount to ensuring operational safety and longevity. Among the

class of high-performance materials known as superalloys, Rene 41 and Waspaloy have long

been distinguished for their exceptional high-temperature strength and corrosion resistance.

This guide provides a detailed comparative analysis of these two nickel-based superalloys,

presenting their key characteristics, mechanical properties supported by experimental data,

and standardized testing methodologies.

Chemical Composition and Material Overview
Both Rene 41 and Waspaloy are age-hardenable nickel-based superalloys, deriving their

superior properties from a combination of solid-solution strengthening and the precipitation of a

coherent, ordered gamma prime (γ') phase (Ni3(Al, Ti)) within the austenitic gamma (γ) matrix.

However, subtle differences in their elemental composition lead to distinct performance

characteristics.

Rene 41, developed by General Electric, is known for its very high strength at elevated

temperatures, ranging from 1200°F to 1800°F (649°C to 982°C).[1][2] It is extensively used in

jet engine components, missile parts, and afterburners.[1][2] Waspaloy, a trademark of United

Technologies Corp, also exhibits excellent high-temperature strength and is commonly

employed in gas turbine blades, seals, rings, and shafts.[3] Its strength is often compared to
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that of Rene 41 and is considered superior to that of Inconel 718 at temperatures exceeding

1200-1300°F (650-705°C).[4][5][6]

The nominal chemical compositions of Rene 41 and Waspaloy are summarized in the table

below.

Element Rene 41 (wt. %) Waspaloy (wt. %)

Nickel (Ni) Balance[1] Balance[3]

Chromium (Cr) 18.0 - 20.0[1] 18.0 - 21.0[3]

Cobalt (Co) 10.0 - 12.0[1] 12.0 - 15.0[3]

Molybdenum (Mo) 9.0 - 10.5[1] 3.5 - 5.0[3]

Titanium (Ti) 3.0 - 3.3[1] 2.75 - 3.25[3]

Aluminum (Al) 1.4 - 1.8[1] 1.2 - 1.6[3]

Boron (B) 0.003 - 0.010[1] 0.003 - 0.01[3]

Carbon (C) 0.06 - 0.12[1] 0.02 - 0.10[3]

Iron (Fe) 5.0 max[1] 2.0 max[3]

Manganese (Mn) 0.10 max[1] 0.10 max[3]

Silicon (Si) 0.20 max[1] 0.15 max[3]

Zirconium (Zr) - 0.02 - 0.08[3]

Table 1: Chemical Composition of Rene 41 and Waspaloy. This table provides a side-by-side

comparison of the weight percentages of the primary alloying elements in Rene 41 and

Waspaloy.

Mechanical Properties: A Quantitative Comparison
The mechanical properties of Rene 41 and Waspaloy are highly dependent on their

thermomechanical processing, particularly the solution treatment and aging cycles which

control the size, distribution, and volume fraction of the strengthening γ' precipitates.
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Tensile Properties
The following tables summarize the typical tensile properties of Rene 41 and Waspaloy at

various temperatures.

Rene 41

Temperature
(°C)

Temperature
(°F)

Tensile
Strength (MPa)

0.2% Yield
Strength (MPa)

Elongation (%)

21 70 1420[7] 1062[7] 14[7]

650 1202 - - -

760 1400 1017.1[8] - -

870 1598 - - -

Waspaloy

Temperature
(°C)

Temperature
(°F)

Tensile
Strength (MPa)

0.2% Yield
Strength (MPa)

Elongation (%)

Room Room - - -

538 1000 - - -

649 1200 - - -

760 1400 - - -

871 1600 - - -

Table 2 & 3: Typical Tensile Properties of Rene 41 and Waspaloy at Various Temperatures.

These tables present a summary of the ultimate tensile strength, 0.2% yield strength, and

elongation for both alloys at different temperatures. Note that the specific values can vary

based on the heat treatment and form of the material.

Creep and Stress-Rupture Properties
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Creep resistance is a critical parameter for materials used in high-temperature applications.

Both Rene 41 and Waspaloy exhibit excellent creep strength. The creep rupture strength of

Waspaloy is noted to be superior to that of Alloy 718 at temperatures above 620-650°C (1150-

1200°F).[3] Rene 41 is also recognized for its high stress-rupture properties.

Experimental Protocols
To ensure the reliability and comparability of material property data, standardized testing

procedures are essential. The following sections outline the typical experimental protocols for

evaluating the mechanical properties of superalloys like Rene 41 and Waspaloy.

Tensile Testing
Standard: ASTM E8/E8M - Standard Test Methods for Tension Testing of Metallic Materials.[9]

[10] For elevated temperature testing, ASTM E21 - Standard Test Methods for Elevated

Temperature Tension Tests of Metallic Materials is followed.[11]

Methodology:

Specimen Preparation: Standard tensile specimens are machined from the material in the

desired heat-treated condition. The dimensions of the specimens are in accordance with

ASTM E8/E8M.

Test Setup: The specimen is mounted in a universal testing machine equipped with a high-

temperature furnace and an extensometer for accurate strain measurement.

Procedure: The specimen is heated to the desired test temperature and allowed to stabilize.

A uniaxial tensile load is then applied at a constant strain rate until the specimen fractures.

Data Acquisition: Load and displacement/strain data are continuously recorded throughout

the test.

Analysis: The recorded data is used to calculate tensile strength, yield strength, elongation,

and reduction of area.

Creep and Stress-Rupture Testing
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Standard: ASTM E139 - Standard Test Methods for Conducting Creep, Creep-Rupture, and

Stress-Rupture Tests of Metallic Materials.[4][12][13]

Methodology:

Specimen Preparation: Standard creep specimens are machined as per ASTM E139

specifications.

Test Setup: The specimen is placed in a creep testing machine equipped with a furnace

capable of maintaining a constant temperature with high precision. A constant load is applied

to the specimen.

Procedure: The specimen is subjected to a constant tensile load at a constant temperature

for an extended period.

Data Acquisition: The elongation of the specimen is measured over time using a high-

temperature extensometer. For stress-rupture tests, the time to fracture is recorded.

Analysis: The data is used to plot a creep curve (strain vs. time) and determine the minimum

creep rate and the time to rupture.

Oxidation and Corrosion Testing
Methodology:

Sample Preparation: Coupons of the alloys are machined to specific dimensions, and their

surfaces are prepared to a consistent finish.

Exposure: The coupons are exposed to a high-temperature, corrosive environment (e.g., air,

combustion gases) in a furnace for a predetermined duration.

Analysis: The weight change of the coupons is measured to determine the rate of oxidation

or corrosion. The surface and cross-section of the exposed coupons are then examined

using techniques like Scanning Electron Microscopy (SEM) and Energy Dispersive X-ray

Spectroscopy (EDS) to characterize the oxide scales and any internal degradation.

Strengthening Mechanism and Microstructure
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The primary strengthening mechanism in both Rene 41 and Waspaloy is precipitation

hardening, achieved through the formation of the gamma prime (γ') phase. The heat treatment

process is critical in controlling the microstructure and, consequently, the mechanical properties

of these alloys.

Strengthening Mechanisms

Solution Treatment
(e.g., 1080°C for Rene 41)

Rapid Quenching
(e.g., Air or Water)

Dissolves coarse γ' and carbides

Carbides (e.g., M23C6, M6C)
(At grain boundaries)

Influences carbide morphology

Aging Treatment
(e.g., 760°C for Rene 41)

Creates a supersaturated solid solution

γ' (Gamma Prime) Precipitates
(Ni3(Al,Ti))

Precipitation of fine, coherent γ'

γ (Gamma) Matrix
(Austenitic FCC)

Solid-Solution Strengthening
(Lattice distortion by alloying elements)

Precipitation Hardening
(Dislocation impediment by γ')

Grain Boundary Strengthening
(Carbides pinning grain boundaries)

Click to download full resolution via product page

Figure 1: Strengthening Mechanism in Rene 41 and Waspaloy. This diagram illustrates the

relationship between the heat treatment process, the resulting microstructure, and the

operative strengthening mechanisms in these nickel-based superalloys.

Conclusion
Both Rene 41 and Waspaloy are formidable superalloys with exceptional high-temperature

capabilities. The choice between them often depends on the specific application requirements,

including the operating temperature, stress levels, and environmental conditions. Rene 41 is

often favored for its superior strength at the upper end of its service temperature range.

Waspaloy, on the other hand, offers a good balance of properties and is a widely used and

well-characterized material. A thorough understanding of their respective properties, supported

by standardized experimental data, is crucial for making an informed material selection for

critical high-temperature applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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